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Compound of Interest

2-Chloro-4-(2-fluoro-4-
Compound Name:

methoxyphenyl)phenol
CAS No.: 1261931-63-8
Cat. No.: B1425105

Get Quote

Part 1: Executive Summary & Chemical Identity

2-Chloro-4-(2-fluoro-4-methoxyphenyl)phenol is a specialized biaryl building block
employed in the pharmaceutical development of small-molecule kinase inhibitors. It is most
notably associated with the synthesis of AAK1 inhibitors (e.g., analogs related to BMS-986142),
which are investigated for treating neuropathic pain, schizophrenia, and Parkinson's disease.

The compound is synthesized via a regioselective Suzuki-Miyaura coupling, combining a
phenolic halide with an aryl boronic acid. Its structural rigidity and specific halogenation pattern
(chlorine and fluorine) modulate the metabolic stability and binding affinity of the final drug
candidates.

Chemical Identity Table
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Property Detail

Chemical Name 2-Chloro-4-(2-fluoro-4-methoxyphenyl)phenol

IUPAC Name 3'-Chloro-2-fluoro-4-methoxy-[1,1'-biphenyl]-4'-ol
Not Widely Listed (Described in

CAS Number ) ]
WO02017059080A1 as an intermediate)

Molecular Formula C13H10CIFO2

Molecular Weight 252.67 g/mol

SMILES COclccce(c(cl)F)c2cec(c(0)c2)Cl

) Biaryl core with ortho-chloro phenol and ortho-
Key Moiety

fluoro methoxyaryl

Part 2: Synthesis & Manufacturing Protocols

The synthesis of this biaryl phenol relies on a palladium-catalyzed cross-coupling reaction. The
protocol below is adapted from patent literature (W0O2017059080A1) and optimized for
laboratory scale-up.

Core Reaction: Suzuki-Miyaura Coupling

Reaction Logic: The synthesis couples 4-bromo-2-chlorophenol (electrophile) with (2-fluoro-4-
methoxyphenyl)boronic acid (nucleophile).

o Why 4-bromo-2-chlorophenol? The bromine at the para position is significantly more reactive
towards oxidative addition by Pd(0) than the chlorine at the ortho position, ensuring
regioselectivity without protecting the phenol (though protection is sometimes used to
improve yield).

e Why Cesium Carbonate (Cs2C0O3)? A mild but effective base that facilitates the
transmetallation step without causing excessive dehalogenation or phenol deprotonation
issues.

o Catalyst (PdClz(dppf)): A robust ferrocenyl phosphine catalyst that resists oxidation and
performs well with aryl bromides.
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Step-by-Step Protocol

+ Reagent Preparation:

[¢]

Substrate A: 4-Bromo-2-chlorophenol (1.0 equiv)

[¢]

Substrate B: (2-Fluoro-4-methoxyphenyl)boronic acid (1.1 equiv)

o

Catalyst: PdClz2(dppf)-CH2Cl2 adduct (0.05 equiv)

o

Base: Cs2CO0s (2.0 equiv) or K2COs (3.0 equiv)

[¢]

Solvent: 1,4-Dioxane : Water (10:1 ratio)
» Reaction Setup:
o Charge a reaction vessel with Substrate A, Substrate B, and Base.

o Add the solvent mixture and degas with Nitrogen (Nz2) for 15 minutes to remove dissolved
oxygen (prevents homocoupling and catalyst deactivation).

o Add the Pd catalyst under a positive stream of Nitrogen.
o Execution:
o Heat the mixture to 80—90°C for 4-12 hours.

o Monitor: Use TLC (Hexane:EtOAc 3:1) or HPLC.[1] The starting bromide should be fully
consumed.

e Work-up & Purification:

o Cool to room temperature.[1] Dilute with Ethyl Acetate (EtOAc) and wash with water and
brine.

o Dry the organic layer over Na=SOa4, filter, and concentrate in vacuo.

o Purification: Flash column chromatography on silica gel.[1]
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s Eluent: Gradient of 0—-30% EtOAc in Hexanes.

o Yield: Typically 70-85% as a solid.

Synthesis Workflow Diagram

Reagents: Catalysis:
4-Bromo-2-chlorophenol —  PdCI2(dppf), Cs2CO3
(2-Fluoro-4-methoxyphenyl)boronic acid 1,4-Dioxane/H20, 80°C

Work-up: Purification:
EtOAc Extraction [—| Silica Chromatography
Brine Wash (Hex/EtOAC)

Final Product:
2-Chloro-4-(2-fluoro-4-methoxyphenyl)phenol

Click to download full resolution via product page

Caption: Step-wise Suzuki-Miyaura coupling workflow for the synthesis of the target biaryl
phenol.

Part 3: Applications in Drug Discovery

This compound serves as a scaffold for AAK1 (Adaptor-Associated Kinase 1) Inhibitors.

Mechanism of Action Context

AAK1 regulates clathrin-mediated endocytosis. Inhibition of AAK1 disrupts the trafficking of
specific receptors (e.g., Neuregulin-1/ErbB4), which has therapeutic potential in:

» Neuropathic Pain: Reducing nociceptive signaling.
e Schizophrenia: Modulating synaptic transmission.

 Viral Entry: AAK1 is also involved in the entry of viruses like Hepatitis C and Dengue;
inhibitors may have antiviral properties.

Structural Activity Relationship (SAR)

¢ Phenol Group: Often acts as a handle for further functionalization (e.g., ether formation to
attach solubilizing groups or linkers).

o 2-Chloro Substituent: Provides steric bulk that twists the biaryl bond, forcing a non-planar
conformation essential for fitting into the kinase ATP-binding pocket.
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e 2-Fluoro Group: Increases metabolic stability (blocks oxidation) and modulates the electronic

properties of the distal ring.

Part 4: Quality Control & Characterization

To ensure the integrity of this intermediate for downstream synthesis, the following QC

parameters are mandatory.

Test Method

Acceptance Criteria

HPLC (C18 column, ACN/Hz20

Purity ] > 98.0% (Area %)
gradient)
) Consistent with structure;
Identity 1H-NMR (400 MHz, DMSO-de) o ]
distinct biaryl protons.

Mass Spec LC-MS (ESI-) [M-H]- = 251.0
Appearance Visual Inspection Off-white to light yellow solid

] Pd < 20 ppm (Critical for
Residual Metal ICP-MS

pharma intermediates)

Analytical Logic

 NMR Validation: Look for the characteristic splitting of the fluorine-coupled protons on the

methoxy-bearing ring. The 1°F-NMR should show a single peak around -110 to -130 ppm.

o HPLC Purity: Impurities often include de-halogenated byproducts (des-bromo starting

material) or homocoupled biaryls. These must be controlled below 0.5%.

Part 5: Safety & Handling

e Hazards:

o Skin/Eye Irritant: Phenolic compounds are generally corrosive or irritating.

o Aguatic Toxicity: Halogenated biaryls can be toxic to aquatic life; do not dispose of down

the drain.
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e PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid
inhalation of dust.

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of
the phenol group over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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